Cas no 117042-22-5 (Benzonitrile, 4-(nitrosoamino)-)

• Product Name: Benzonitrile, 4-(nitrosoamino)-
• CAS No: 117042-22-5
• MF: C₇H₅N₃O
• MW: 147.134100675583
• CID: 1210511
• Update Time: 2024-08-05

Benzonitrile, 4-(nitrosoamino)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(nitrosoamino)-

• Inchi： 1S/C7H5N3O/c8-5-6-1-3-7(4-2-6)9-10-11/h1-4H,(H,9,11)
• InChI Key： AJUOUDXIRKAZJY-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(NN=O)C=C1

Computed Properties

• Exact Mass: 147.04335

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 273.4±42.0 °C(Predicted)
• PSA: 65.25
• pka: -5.53±0.50(Predicted)